1-(5-Bromothiophen-2-yl)sulfonyl-2-(2-methylpyrazol-3-yl)piperidine

• IUPAC Name: 1-(5-bromothiophen-2-yl)sulfonyl-2-(2-methylpyrazol-3-yl)piperidine
• InChI: InChI=1S/C13H16BrN3O2S2/c1-16-10(7-8-15-16)11-4-2-3-9-17(11)21(18,19)13-6-5-12(14)20-13/h5-8,11H,2-4,9H2,1H3
• InChI Key: MZYQAIGRVAMPHF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2CCCCN2S(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C13H16BrN3O2S2
• Molecular Weight: 390.3 g/mol

Description

“1-(5-Bromothiophen-2-yl)sulfonyl-2-(2-methylpyrazol-3-yl)piperidine” is a chemical compound with the molecular formula C13H16BrN3O2S2 and a molecular weight of 390.31. It is a derivative of piperidine, a six-membered ring with one nitrogen atom and five carbon atoms.

Molecular Structure Analysis

The InChI code for the compound is 1S/C10H12BrNO4S2/c11-8-4-5-9 (17-8)18 (15,16)12-6-2-1-3-7 (12)10 (13)14/h4-5,7H,1-3,6H2, (H,13,14). This code provides a detailed description of the molecule’s structure, including the number and type of atoms, their arrangement, and the bonds between them.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the sources I found.

Scientific Research Applications

Organic Synthesis and Catalysis

• Pinacol Boronic Esters : This compound serves as a valuable building block in organic synthesis. Unlike many protocols for functionalizing alkyl boronic esters, protodeboronation (the removal of the boron moiety) is not well-developed. . This advancement opens up new possibilities for synthetic transformations.
• Anti-Markovnikov Hydromethylation : The hydromethylation sequence achieved through protodeboronation allows for formal anti-Markovnikov alkene hydromethylation. .

Anti-Tubercular Activity

• Imidazole Derivatives : Researchers have synthesized imidazole-containing compounds, including derivatives of our compound of interest. These derivatives were evaluated for anti-tubercular activity against Mycobacterium tuberculosis. .

Urease Inhibition

• Among the synthesized derivatives, compound 112 (N-((5′-methyl-[2,2′-bithiophen]-5-yl)sulfonyl)acetamide) exhibited excellent urease inhibition activity. .

Total Synthesis of Natural Products

• The protodeboronation strategy has been employed in the formal total synthesis of natural products. .

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.